![molecular formula C17H13F3N4O B6492224 N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide CAS No. 1326861-41-9](/img/structure/B6492224.png)
N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
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Overview
Description
“N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide” is an obscure nootropic of the benzhydryl class with no history of research . Although it is closely related on a structural level to adrafinil and modafinil, neither a pharmacological nor a safety-profile similarity should be assumed .
Molecular Structure Analysis
The molecular structure of this compound is complex. It contains a fluorine group bound to each benzene ring at R 4. It is classified as a sulphinyl benzhydryl molecule, as it also contains a sulphinyl group, a sulfur molecule double-bonded to an oxygen molecule, attached to the carbon of the benzhydryl group .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide:
Antimicrobial Activity
N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide: has shown promising antimicrobial properties. Research indicates its effectiveness against a variety of bacterial and fungal strains. The compound’s unique structure allows it to inhibit the growth of pathogens by interfering with their cell wall synthesis and metabolic pathways .
Anticancer Potential
This compound has been investigated for its anticancer properties. Studies have demonstrated its ability to induce apoptosis in cancer cells, particularly in breast and lung cancer models. The triazole ring in its structure is believed to play a crucial role in disrupting cancer cell proliferation .
Anti-inflammatory Effects
Research has highlighted the anti-inflammatory potential of N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide . It can modulate inflammatory responses by inhibiting key enzymes and cytokines involved in the inflammatory process, making it a candidate for treating inflammatory diseases .
Antiviral Applications
The compound has been explored for its antiviral properties, particularly against RNA viruses. Its mechanism involves the inhibition of viral replication by targeting viral enzymes and proteins essential for the virus life cycle .
Neuroprotective Effects
Studies have shown that N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide exhibits neuroprotective effects. It can protect neurons from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Agricultural Applications
In agriculture, this compound has been researched for its potential as a pesticide. Its antimicrobial and antifungal properties make it effective in protecting crops from various pathogens, thereby improving crop yield and quality.
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Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. Similar compounds have been found to target key functional proteins in bacterial cell division . These proteins play a crucial role in the growth and proliferation of bacteria, making them potential targets for antibacterial agents .
Mode of Action
This could result in the inhibition of bacterial cell division, thereby preventing the spread of the bacteria .
Biochemical Pathways
Given its potential antibacterial activity, it may interfere with the processes involved in bacterial cell division . The downstream effects of this interference could include the cessation of bacterial growth and proliferation.
Pharmacokinetics
Similar compounds have been found to have good bioavailability
Result of Action
The molecular and cellular effects of this compound’s action are likely to be related to its potential antibacterial activity. By inhibiting bacterial cell division, it could prevent the spread of bacterial infections . .
properties
IUPAC Name |
N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F3N4O/c18-13-4-1-11(2-5-13)9-24-10-16(22-23-24)17(25)21-8-12-3-6-14(19)7-15(12)20/h1-7,10H,8-9H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYRYZCNQCHEJAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN2C=C(N=N2)C(=O)NCC3=C(C=C(C=C3)F)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,4-difluorophenyl)methyl]-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide |
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